Cas no 1690546-91-8 ((9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate
• CAS No: 1690546-91-8
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 5770761
• PubChem ID: 106140957
• Update Time: 2025-10-22

(9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7066674
• (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate
• 1690546-91-8

• Inchi： 1S/C22H27NO3/c1-22(2,12-7-13-24)15-23-21(25)26-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20,24H,7,12-15H2,1-2H3,(H,23,25)
• InChI Key： LXPMJILJWSLQHP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CCCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.19909372g/mol
• Monoisotopic Mass: 353.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate (CAS No. 1690546-91-8)

The compound (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate, with the CAS number 1690546-91-8, is a specialized carbamate derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule features a 9H-fluoren-9-ylmethyl (Fmoc) protecting group, which is widely recognized for its utility in peptide synthesis and other sensitive chemical reactions. The presence of the 5-hydroxy-2,2-dimethylpentyl moiety further enhances its versatility, making it a valuable intermediate in the development of bioactive compounds.

In recent years, the demand for Fmoc-protected compounds like (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly interested in its potential applications in peptide-based therapeutics, where the Fmoc group serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS). This method is critical for producing peptides with high purity and yield, which are essential for developing treatments for diseases such as cancer, diabetes, and neurodegenerative disorders.

One of the key advantages of this compound is its stability under typical SPPS conditions, which allows for efficient deprotection without compromising the integrity of the peptide chain. Additionally, the hydroxy and dimethyl functionalities in the 2,2-dimethylpentyl segment provide opportunities for further chemical modifications, enabling the creation of custom-tailored molecules for specific research or therapeutic purposes. This adaptability has made CAS 1690546-91-8 a popular choice among chemists and biotechnologists.

The synthesis of (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate involves a series of well-established organic reactions, including carbamate formation and protective group chemistry. The process typically begins with the reaction of 5-hydroxy-2,2-dimethylpentylamine with Fmoc-chloride, followed by purification steps to ensure high chemical purity. The final product is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC), which are standard in modern analytical chemistry.

From an industrial perspective, the scalability of this compound's synthesis is a major advantage. Pharmaceutical companies and research institutions often require large quantities of Fmoc-protected intermediates for high-throughput screening and drug development programs. The robust and reproducible nature of the synthesis route for CAS 1690546-91-8 ensures that it can meet these demands without significant challenges, making it a reliable component in the toolkit of synthetic chemists.

In the context of green chemistry, there is growing interest in optimizing the production of (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate to minimize environmental impact. Researchers are exploring solvent-free or aqueous-phase reactions, as well as catalytic methods, to reduce waste and energy consumption. These efforts align with global trends toward sustainable and eco-friendly chemical manufacturing, which are increasingly important to both regulators and consumers.

Another area of exploration is the potential biomedical applications of this compound beyond peptide synthesis. Preliminary studies suggest that Fmoc-carbamate derivatives may exhibit intrinsic biological activity, such as antimicrobial or anti-inflammatory properties. While further research is needed to validate these findings, the possibility of dual functionality—both as a protecting group and as a bioactive agent—adds an exciting dimension to the study of CAS 1690546-91-8.

For those sourcing this compound, it is essential to verify the supplier's credentials and the product's purity. High-quality (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate should have a purity of ≥95%, as confirmed by HPLC analysis, and be free from contaminants that could interfere with downstream applications. Reputable suppliers often provide detailed technical data sheets and certificates of analysis to ensure transparency and reliability.

In summary, (9H-fluoren-9-yl)methyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate (CAS 1690546-91-8) is a multifaceted compound with significant utility in peptide synthesis, drug discovery, and potentially other biomedical fields. Its unique structural features, combined with its synthetic accessibility and adaptability, make it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, the role of this compound is likely to expand, offering new opportunities for innovation and application.